N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

• Molecular Formula: C18H12ClFN6OS
• Molecular Weight: 414.8 g/mol
• IUPAC Name: N-[3-[1-(3-chloro-4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C18H12ClFN6OS/c1-10-15(23-25-26(10)12-7-8-14(20)13(19)9-12)16-21-18(28-24-16)22-17(27)11-5-3-2-4-6-11/h2-9H,1H3,(H,21,22,24,27)
• InChI Key: BUUKYVYJRCIRRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=C(C=C2)F)Cl)C3=NSC(=N3)NC(=O)C4=CC=CC=C4

Description

3-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(1,2,4-thiadiazol-5-yl)benzamide , is a synthetic compound with an intriguing chemical structure. Let’s explore its properties and applications.

Preparation Methods

The synthesis of this compound involves a two-step process:

• Formation of Precursors::

  3-Chloro-2-methylphenylthiourea (2): and are the precursors.

  • These precursors react under Hantzsch thiazole synthesis conditions to yield N-{3-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide .
  • The reaction occurs in ethanol solvent without the need for a catalyst.
• Characterization::
  • The compound’s IR, 1H-NMR, 13C-NMR, and mass spectral data are essential for its identification.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: This compound serves as a versatile building block for designing novel molecules due to its unique structure.

Biology and Medicine:

Mechanism of Action

• The precise mechanism remains an area of investigation.
• Potential molecular targets and pathways need exploration.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other related compounds.

Similar Compounds: